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Compound of Interest

Compound Name:
Methyl 4-hydrazinyl-3-

methoxybenzoate

CAS No.: 952285-55-1

Cat. No.: B3059193

Get Quote

Executive Summary
Methyl 4-hydrazinyl-3-methoxybenzoate (CAS: 952285-55-1) is a critical pharmacophore

intermediate, primarily utilized in the synthesis of fused heterocyclic kinase inhibitors (e.g.,

indazoles, quinazolines) targeting EGFR and VEGFR pathways. Its reactivity is defined by the

nucleophilic hydrazine moiety at the C4 position, which serves as a "warhead" for cyclization

reactions.

This technical guide provides a comprehensive structural analysis, validated synthetic

protocols, and spectroscopic data (NMR, IR, MS) necessary for the identification and quality

control of this compound in drug development workflows.

Part 1: Structural Analysis & Synthetic Context
Synthetic Pathway (Nucleophilic Aromatic Substitution)
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The synthesis relies on an SNAr mechanism where hydrazine acts as the nucleophile,

displacing a fluoride leaving group. The presence of the electron-withdrawing ester group at C1

activates the ring, facilitating substitution at the C4 position.

Reaction Scheme:

Precursor: Methyl 4-fluoro-3-methoxybenzoate (CAS: 452-84-6)

Reagent: Hydrazine Hydrate (NH₂NH₂·H₂O)

Solvent: Ethanol or THF (Reflux)

Workflow Visualization
The following diagram outlines the critical path from raw material to isolated intermediate,

highlighting key process controls.
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Figure 1: Synthetic workflow for the conversion of fluoro-benzoate to hydrazine derivative via

SNAr.

Part 2: Spectroscopic Characterization
Nuclear Magnetic Resonance (NMR)
The 1H NMR spectrum in DMSO-d₆ is diagnostic. The substitution of the electronegative

Fluorine with the electron-donating Hydrazine group causes a distinct upfield shift of the ortho

proton (H-5).

Solvent: DMSO-d₆ (Required to stabilize and visualize exchangeable -NH protons).
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To cite this document: BenchChem. [Technical Guide: Spectroscopic Characterization &
Synthesis of Methyl 4-hydrazinyl-3-methoxybenzoate]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b3059193/docs#technical-guide-
spectroscopic-characterization-synthesis-of-methyl-4-hydrazinyl-3-methoxybenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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